Cas no 1185236-04-7 (rac Zearalenone-d6)

• Product Name: rac Zearalenone-d6
• CAS No: 1185236-04-7
• MF: C₁₈H₂₂O₅
• MW: 324.401256084442
• CID: 895451
• PubChem ID: 71434315
• Update Time: 2025-09-23

rac Zearalenone-d6 Chemical and Physical Properties

Names and Identifiers

• rac Zearalenone-d6
• (11E)-14,16-Dihydroxy-3-(2H3)methyl(3,4,4-2H3)-3,4,5,6,9,10-hexahydro-1H-2-benzoxacyclotetradecine-1,7(8H)-dione
• CID 71434315
• 4,5,5-Trideuterio-16,18-dihydroxy-4-(trideuteriomethyl)-3-oxabicyclo[12.4.0]octadeca-1(14),12,15,17-tetraene-2,8-dione
• AKOS030243104
• rac Zearalenone-d6 (major)
• 1185236-04-7

• Inchi： 1S/C18H22O5/c1-12-6-5-9-14(19)8-4-2-3-7-13-10-15(20)11-16(21)17(13)18(22)23-12/h3,7,10-12,20-21H,2,4-6,8-9H2,1H3/i1D3,6D2,12D
• InChI Key： MBMQEIFVQACCCH-ZJAMSSKDSA-N
• SMILES： O1C(C2C(=CC(=CC=2C=CCCCC(CCC([2H])([2H])C1([2H])C([2H])([2H])[2H])=O)O)O)=O

Computed Properties

• Exact Mass: 324.18400
• Monoisotopic Mass: 324.18438427g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Melting Point: 186-188?C
• PSA: 83.83000
• LogP: 3.57960